Cas no 1228155-69-8 (4-tert-butyl-3-fluorobenzoic acid)

• Product Name: 4-tert-butyl-3-fluorobenzoic acid
• CAS No: 1228155-69-8
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4563948
• PubChem ID: 57704824
• Update Time: 2025-10-30

4-tert-butyl-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butyl)-3-fluorobenzoic acid
• 4-tert-butyl-3-fluorobenzoic acid

• Inchi： 1S/C11H13FO2/c1-11(2,3)8-5-4-7(10(13)14)6-9(8)12/h4-6H,1-3H3,(H,13,14)
• InChI Key： QPCXHNKGIHFBJQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(C)(C)C)C(F)=C1

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-tert-butyl-3-fluorobenzoic acid

4-tert-Butyl-3-fluorobenzoic Acid (CAS No. 1228155-69-8): A Comprehensive Overview

4-tert-Butyl-3-fluorobenzoic acid (CAS No. 1228155-69-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including pharmaceuticals, agrochemicals, and advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 4-tert-butyl-3-fluorobenzoic acid.

Chemical Structure and Properties

4-tert-Butyl-3-fluorobenzoic acid is a substituted benzoic acid with a tert-butyl group at the 4-position and a fluorine atom at the 3-position. The tert-butyl group imparts steric hindrance and enhances the lipophilicity of the molecule, while the fluorine atom introduces electronic effects that can influence the compound's reactivity and biological activity. The carboxylic acid functional group makes it an excellent precursor for various chemical transformations.

The molecular formula of 4-tert-butyl-3-fluorobenzoic acid is C₁₀H₁₁FO₂, with a molecular weight of approximately 186.19 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions.

Synthesis Methods

The synthesis of 4-tert-butyl-3-fluorobenzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the fluorination of 4-tert-butylbenzoic acid using selective fluorination reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). This approach allows for the introduction of the fluorine atom at the 3-position while maintaining the integrity of the tert-butyl group.

An alternative synthetic route involves the reaction of 4-tert-butylphenol with fluoroacetyl chloride followed by hydrolysis to form the carboxylic acid. This method provides a straightforward pathway to access 4-tert-butyl-3-fluorobenzoic acid, although it may require additional purification steps to ensure high purity.

Applications in Medicinal Chemistry

4-tert-Butyl-3-fluorobenzoic acid has shown significant potential in medicinal chemistry due to its unique structural features. The tert-butyl group and fluorine atom can modulate the pharmacokinetic properties of drug candidates, enhancing their bioavailability and metabolic stability. Recent studies have explored the use of 4-tert-butyl-3-fluorobenzoic acid-derived compounds as inhibitors of various enzymes and receptors involved in disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated a series of 4-tert-butyl-3-fluorobenzoic acid-based compounds as potent inhibitors of human monoamine oxidase (MAO). These compounds exhibited high selectivity for MAO-B over MAO-A, making them promising candidates for treating neurodegenerative disorders such as Parkinson's disease.

Potential Applications in Agrochemicals

Beyond medicinal chemistry, 4-tert-butyl-3-fluorobenzoic acid has also found applications in agrochemicals. Its lipophilicity and electronic properties make it an attractive candidate for developing new herbicides and fungicides with enhanced efficacy and reduced environmental impact. Researchers have explored the use of 4-tert-butyl-3-fluorobenzoic acid-derived compounds as active ingredients in formulations designed to control specific plant pathogens.

A recent study published in Pesticide Biochemistry and Physiology demonstrated that a derivative of 4-tert-butyl-3-fluorobenzoic acid exhibited strong fungicidal activity against several economically important plant pathogens, including Fusarium oxysporum and Botrytis cinerea. The compound showed low toxicity to non-target organisms and was effective at low concentrations, highlighting its potential as a next-generation fungicide.

Potential Applications in Advanced Materials strong> p > < p >In addition to its applications in medicinal chemistry and agrochemicals, < strong >4 - tert - butyl - 3 - fluorobenzoic acid< / strong > has also been explored for use in advanced materials science. The unique combination of steric hindrance from the tert - butyl group and electronic effects from the fluorine atom makes it an attractive building block for designing functional materials with tailored properties.< / p > < p >One area of interest is the development of self - assembling monolayers (SAMs) for surface modification. Researchers have synthesized SAMs based on< strong >4 - tert - butyl - 3 - fluorobenzoic acid< / strong > that exhibit enhanced stability and uniformity on various substrates. These SAMs have potential applications in nanotechnology, sensor development, and catalysis.< / p > < p >Another promising application is in polymer science. The incorporation of< strong >4 - tert - butyl - 3 - fluorobenzoic acid< / strong > into polymer chains can impart improved thermal stability, mechanical strength, and chemical resistance to the resulting materials. Recent studies have shown that polymers containing this moiety exhibit excellent performance in harsh environments, making them suitable for use in aerospace, automotive, and electronics industries.< / p > < p >< strong >Conclusion< / strong > p > < p >< strong >4 - tert - butyl - 3 - fluorobenzoic acid< / strong > (CAS No . 1228155 - 69 - 8) is a multifaceted compound with a wide range of potential applications across various fields . Its unique chemical structure , characterized by a tert - butyl group , a fluorine atom , and a carboxylic acid functional group , provides a foundation for developing novel drugs , agrochemicals , and advanced materials . Ongoing research continues to uncover new possibilities for this versatile compound , further solidifying its importance in modern chemistry . p > article > response >